2-(3-Iodophenyl)-2-methoxyethan-1-amine

• Molecular Formula: C9H12INO
• Molecular Weight: 277.10 g/mol
• SMILES: COC(CN)C1=CC(=CC=C1)I
• InChI: InChI=1S/C9H12INO/c1-12-9(6-11)7-3-2-4-8(10)5-7/h2-5,9H,6,11H2,1H3
• InChIKey: AYYLOZGOLFVSIG-UHFFFAOYSA-N

2-(3-Iodophenyl)-2-methoxyethan-1-amine (CAS 1877051-76-7) — Chemical Identity, Compound Class, and Procurement Baseline

2-(3-Iodophenyl)-2-methoxyethan-1-amine (CAS 1877051-76-7), also designated Benzeneethanamine, 3-iodo-β-methoxy-, is a synthetic phenethylamine derivative with molecular formula C₉H₁₂INO and molecular weight 277.10 g/mol [1]. The compound features a primary amine terminus, a β-methoxy substituent on the ethylamine side chain, and a single iodine atom at the meta (3-) position of the phenyl ring [1]. It contains one undefined stereocenter at the β-carbon, and enantiomerically resolved (R)- and (S)- forms are commercially available under separate CAS registrations [2]. The compound is supplied primarily as a research intermediate and screening building block, typically at ≥95% purity, with predicted physicochemical properties including XLogP3 of 1.3, topological polar surface area (TPSA) of 35.3 Ų, and a predicted pKa of 7.81 ± 0.10 for the primary amine [1][2].

1

Synthetic intermediate and screening building block

Supplied at ≥95% purity for research use

2

Chiral phenethylamine scaffold with meta-iodo and β-methoxy substituents

Enantiomerically resolved (R)- and (S)- forms available separately

3

Iodoarene handle for Pd-catalyzed cross-coupling diversification

Predicted pKa 7.81 supports ionization-state-controlled assay design

• [1] PubChem Compound Summary CID 130518588. 2-(3-Iodophenyl)-2-methoxyethan-1-amine. National Center for Biotechnology Information. Create: 2017-10-09; Modify: 2026-04-25. View Source
• [2] Kuujia.com. Cas no 1877051-76-7 (Benzeneethanamine, 3-iodo-β-methoxy-). Chemical and Physical Properties, Computed Properties, and Vendor Listings. View Source

Why Generic Substitution of 2-(3-Iodophenyl)-2-methoxyethan-1-amine with Positional or Halogen Analogs Fails

In the absence of head-to-head pharmacological profiling for this specific compound, the critical risk of generic substitution stems from well-established structure–activity relationship (SAR) principles for halogenated phenethylamines. The meta-iodo substitution pattern is not interchangeable with para-iodo, ortho-iodo, or lighter-halogen (Cl, Br, F) congeners. Published SAR studies on phenethylamine-based ligands demonstrate that the position of aryl substitution can reverse affinity trends at serotonin 5-HT₂ receptor subtypes, with meta-substitution enhancing affinity relative to para-substitution in certain chemotypes [1]. Furthermore, the iodine atom's large van der Waals radius (~198 pm) and high polarizability confer distinct steric and electronic properties compared to bromo (~185 pm) or chloro (~175 pm) analogs, directly affecting both target binding and metabolic stability [2]. Procuring a non-identical congener under the assumption of functional equivalence risks introducing uncontrolled variables into synthetic pathways, pharmacological assays, or structure–activity optimization campaigns.

Positional

Meta-iodo vs. para-iodo or ortho-iodo isomers

Receptor binding-pocket recognition may shift; identical computed logP and TPSA mask distinct steric and electronic profiles that may not transfer across positional isomers.

Halogen

Iodo vs. bromo or chloro congeners

C–I bond dissociation energy and polarizability differ substantially from lighter halogens; oxidative addition rates and metabolic stability may shift, requiring re-optimization of synthetic or assay conditions.

Stereochemical

Racemate vs. single enantiomer

β-methoxy chiral center may generate enantiomer-dependent pharmacological profiles; racemate alone can confound target-engagement interpretation if stereochemistry is not controlled.

• [1] Nicholson DE, et al. N-Benzyl-5-methoxytryptamines as Potent Serotonin 5-HT₂ Receptor Family Agonists and Comparison with a Series of Phenethylamine Analogues. ACS Chemical Neuroscience. 2015;6(7):1165–1175. DOI: 10.1021/cn500292d. View Source
• [2] Sloviter RS, et al. Para-halogenated phenethylamines: similar serotonergic effects in rats by different mechanisms. Pharmacology Biochemistry and Behavior. 1980;13(2):283–286. PMID: 6447879. View Source

Quantitative Differential Evidence Guide for 2-(3-Iodophenyl)-2-methoxyethan-1-amine vs. Closest Analogs

Meta vs. Para Iodo Positional Isomerism — Molecular Complexity and Topological Differentiation

The meta-iodo isomer (CID 130518588) exhibits a higher molecular complexity score (132) compared to its para-iodo counterpart 2-(4-iodophenyl)-2-methoxyethan-1-amine (CID 130518587, complexity 124), reflecting the asymmetric substitution pattern that reduces molecular symmetry [1][2]. Both isomers share identical molecular weight (277.10 g/mol), XLogP3 (1.3), TPSA (35.3 Ų), hydrogen bond donor count (1), and hydrogen bond acceptor count (2), meaning that any differential behavior in biological or chromatographic systems arises solely from the iodine ring position [1][2]. The meta isomer presents a predicted pKa of 7.81 ± 0.10 for the primary amine, which is expected to differ subtly from the para isomer due to the distinct inductive and resonance effects of the iodine atom at the meta versus para position [3]. No head-to-head biological comparison of these two positional isomers has been published in the indexed literature as of the knowledge cutoff date.

Meta vs. Para Iodo

Cross-study comparable

Meta (CID 130518588)vsPara (CID 130518587)

Complexity: 132 vs. 124
XLogP3: 1.3 (identical)
TPSA: 35.3 Ų (identical)

Higher complexity and asymmetric iodine placement may yield distinct recognition patterns in biological targets.

No head-to-head biological comparison published.

Evidence Dimension	Computed molecular complexity (PubChem Cactvs score) and topological descriptors
Target Compound Data	Complexity: 132; XLogP3: 1.3; TPSA: 35.3 Ų; pKa (predicted): 7.81 ± 0.10
Comparator Or Baseline	2-(4-Iodophenyl)-2-methoxyethan-1-amine (CID 130518587): Complexity: 124; XLogP3: 1.3; TPSA: 35.3 Ų
Quantified Difference	ΔComplexity = +8 (meta > para); all other computed parameters identical at the PubChem 2.2 computation level
Conditions	Computed properties from PubChem release 2024.11.20; pKa predicted at 25 °C

Why This Matters

The higher molecular complexity and asymmetric iodine placement of the meta isomer can yield distinct recognition patterns in biological targets (e.g., receptor binding pockets) even when global lipophilicity and polarity parameters are identical, making the meta compound a non-substitutable tool for SAR exploration.

• [1] PubChem Compound Summary CID 130518588. 2-(3-Iodophenyl)-2-methoxyethan-1-amine. National Center for Biotechnology Information. Modify: 2026-04-25. View Source
• [2] PubChem Compound Summary CID 130518587. 2-(4-Iodophenyl)-2-methoxyethan-1-amine. National Center for Biotechnology Information. Modify: 2026-04-25. View Source
• [3] Kuujia.com. Cas no 1877051-76-7 (Benzeneethanamine, 3-iodo-β-methoxy-). Computed Properties: pKa 7.81 ± 0.10 (Predicted). View Source

Predicted pKa and Basicity Differentiation — Impact on Ionization State at Physiological pH

The predicted pKa of 7.81 ± 0.10 for 2-(3-iodophenyl)-2-methoxyethan-1-amine [1] places the amine in a partially ionized state at physiological pH 7.4 (calculated fraction ionized ≈ 28% as the free base), which is a critical determinant of passive membrane permeability, blood–brain barrier penetration, and lysosomal trapping potential. The β-methoxy group exerts an electron-withdrawing inductive effect that lowers the pKa relative to unsubstituted 3-iodophenethylamine (2-(3-iodophenyl)ethan-1-amine, CAS 93985-45-6), for which the predicted pKa is expected to be approximately 1.0–1.5 log units higher based on the absence of the β-oxygen substituent . This pKa difference of approximately one order of magnitude in basicity translates to a roughly 10-fold difference in the ratio of ionized to neutral species at pH 7.4, directly impacting assay conditions where passive diffusion dominates.

Predicted pKa

Class-level inference

pKa = 7.81 ± 0.10
~28% ionized at pH 7.4

vs. non-β-methoxy analog: est. pKa ~8.8–9.3

β-methoxy lowers basicity by ~1–1.5 units, shifting ionization equilibrium and apparent permeability at physiological pH.

Predicted values; method not specified.

Evidence Dimension	Predicted basicity (pKa of primary amine) and ionization state at pH 7.4
Target Compound Data	pKa = 7.81 ± 0.10 (predicted); ~28% ionized at pH 7.4 (calculated)
Comparator Or Baseline	2-(3-Iodophenyl)ethan-1-amine (CAS 93985-45-6, no β-methoxy): estimated pKa ~8.8–9.3; ~3–12% ionized at pH 7.4
Quantified Difference	ΔpKa ≈ –1.0 to –1.5 units (β-methoxy analog is less basic); ~2.5–10× higher neutral fraction for the non-methoxy analog at pH 7.4
Conditions	Predicted values; pKa computation method not specified; ionization calculated via Henderson–Hasselbalch equation at 25 °C

Why This Matters

The β-methoxy substituent shifts the ionization equilibrium at physiological pH, altering the compound's apparent permeability, distribution volume, and potentially its target engagement profile relative to non-β-oxygenated analogs, making it a distinct chemical probe for studies where ionization state is a controlled variable.

• [1] Kuujia.com. Cas no 1877051-76-7 (Benzeneethanamine, 3-iodo-β-methoxy-). Computed Properties: pKa 7.81 ± 0.10 (Predicted). View Source

Meta-Substitution SAR Class-Level Evidence — Enhanced 5-HT₂ Receptor Affinity vs. Para-Substituted Phenethylamine Congeners

In a systematic SAR study of N-benzylated phenethylamine and tryptamine analogues at serotonin 5-HT₂ receptor subtypes, Nicholson et al. (2015) demonstrated that substitution at the meta position of the benzyl/phenyl group enhanced affinity, whereas substitution at the para position resulted in reduced affinity [1]. Specifically, the study stated: 'Substitution at the para position of the benzyl group resulted in reduced affinity, whereas substitution in either the ortho or the meta position enhanced affinity' and 'introduction of a large lipophilic group improved affinity.' [1] While this study did not evaluate 2-(3-iodophenyl)-2-methoxyethan-1-amine directly, the class-level inference is that a meta-iodo substituent — combining meta positional geometry with the large lipophilic surface of iodine — is expected, based on this SAR trend, to confer higher 5-HT₂ receptor engagement than an otherwise identical para-iodo congener. Quantitative affinity values (EC₅₀ range: 7.6–63 nM for the most potent congeners) establish the potency range achievable within this chemotype class [1]. Importantly, this SAR trend is chemotype-specific and cannot be assumed to generalize to all target classes without direct experimental confirmation.

5-HT₂ SAR Trend

Class-level inference

Meta-substitution enhances affinity; para-substitution reduces affinity (Nicholson et al. 2015).

Reference EC₅₀ range: 7.6–63 nM (most potent tryptamine congeners).

Supports meta-iodo isomer as mechanistically aligned with affinity-enhancing SAR direction for 5-HT₂ receptor studies.

Chemotype-specific; requires direct experimental confirmation for this compound.

Evidence Dimension	Qualitative SAR trend: effect of aryl substitution position on 5-HT₂ receptor affinity in phenethylamine-based ligands
Target Compound Data	Meta-iodo substitution predicted to enhance affinity based on class-level SAR (no direct data)
Comparator Or Baseline	Para-substituted phenethylamine analogues: reduced affinity at 5-HT₂ receptors (qualitative trend from Nicholson et al. 2015)
Quantified Difference	Directional effect only: meta > para for affinity enhancement; reference compound EC₅₀ values: 7.6–63 nM (most potent tryptamine congeners in the study)
Conditions	Intracellular Ca²⁺ mobilization assay; human 5-HT₂A, 5-HT₂B, and 5-HT₂C receptors; rat 5-HT₂A and 5-HT₂C receptors

Why This Matters

For research programs targeting serotonin receptor subtypes, the meta-iodo substitution pattern is mechanistically aligned with the SAR direction that maximizes affinity, providing a rational basis for selecting this isomer over the para-iodo variant as a starting point or reference tool in medicinal chemistry optimization.

• [1] Nicholson DE, et al. N-Benzyl-5-methoxytryptamines as Potent Serotonin 5-HT₂ Receptor Family Agonists and Comparison with a Series of Phenethylamine Analogues. ACS Chemical Neuroscience. 2015;6(7):1165–1175. DOI: 10.1021/cn500292d. View Source

Iodine vs. Lighter Halogen Reactivity — Synthetic Utility in Palladium-Catalyzed Cross-Coupling

The aryl iodide moiety in 2-(3-iodophenyl)-2-methoxyethan-1-amine provides superior reactivity in palladium-catalyzed cross-coupling reactions (Suzuki–Miyaura, Sonogashira, Heck, Buchwald–Hartwig amination) compared to the corresponding bromide and chloride analogs [1]. The carbon–iodine bond (bond dissociation energy ~218 kJ/mol for Ph–I) is significantly weaker than the carbon–bromine bond (~281 kJ/mol for Ph–Br) and the carbon–chlorine bond (~350 kJ/mol for Ph–Cl), facilitating oxidative addition to Pd(0) catalysts [2]. This translates to faster reaction rates, lower required catalyst loadings, and broader substrate scope under milder conditions. The meta-iodo isomer retains the amine and β-methoxy functionalities intact during cross-coupling, enabling late-stage diversification of the phenyl ring without protecting-group manipulation [1]. In contrast, the bromo analog (S)-1-(3-bromophenyl)-2-methoxyethan-1-amine (CAS 1269956-50-4) requires more forcing conditions or specialized ligands to achieve comparable conversion .

Cross-Coupling Reactivity

Class-level inference

Aryl I (C–I)vsAryl Br (C–Br)

BDE: ~218 kJ/mol vs. ~281 kJ/mol
Rate enhancement ~10²–10³ fold for oxidative addition.

Enables milder conditions and lower catalyst loadings for late-stage diversification in library synthesis.

Standard Pd(0)/Pd(II) cycles; ligand/solvent-dependent.

Evidence Dimension	Relative reactivity of aryl halides in Pd-catalyzed cross-coupling (oxidative addition step)
Target Compound Data	Aryl iodide (C–I BDE ~218 kJ/mol); reactive in Suzuki, Sonogashira, Heck, and Buchwald–Hartwig couplings under mild conditions
Comparator Or Baseline	Aryl bromide analog (C–Br BDE ~281 kJ/mol); aryl chloride analog (C–Cl BDE ~350 kJ/mol); both require higher temperatures, higher catalyst loading, or specialized ligands
Quantified Difference	BDE difference: ~63 kJ/mol (I vs. Br); ~132 kJ/mol (I vs. Cl); qualitative rate enhancement of ~10²–10³ fold for oxidative addition of PhI vs. PhBr under comparable conditions (literature consensus)
Conditions	Standard Pd(0)/Pd(II) catalytic cycles; oxidative addition as rate-determining step; solvent/temperature/ligand-dependent

Why This Matters

For medicinal chemistry groups using this compound as a synthetic building block for library generation, the iodo substituent enables more efficient, higher-yielding diversification of the phenyl ring than bromo or chloro analogs, reducing synthetic step count and improving overall throughput in parallel synthesis workflows.

• [1] Che C, et al. Solution-Phase Parallel Synthesis of a Multisubstituted Cyclic Imidate Library. ACS Combinatorial Science. 2013;15(5):261–267. Demonstrates Suzuki–Miyaura, Sonogashira, and Heck couplings on iodoarene intermediates. View Source
• [2] Blanksby SJ, Ellison GB. Bond Dissociation Energies of Organic Molecules. Accounts of Chemical Research. 2003;36(4):255–263. Ph–I BDE: ~218 kJ/mol; Ph–Br BDE: ~281 kJ/mol; Ph–Cl BDE: ~350 kJ/mol. View Source

Stereochemical Configuration — Enantiomerically Resolved Forms Enable Chirality-Dependent SAR Studies

2-(3-Iodophenyl)-2-methoxyethan-1-amine (CAS 1877051-76-7) is the racemic mixture containing an undefined stereocenter at the β-carbon. Its (R)-enantiomer, (R)-1-(3-iodophenyl)-2-methoxyethan-1-amine (CAS 1270177-65-5), and (S)-enantiomer, (1S)-1-(3-iodophenyl)-2-methoxyethanamine (CAS 1269956-58-2), are commercially available as single enantiomers . In an isomeric series of phenethylamine derivatives, the methyl substitution at the α-carbon (amphetamine-like) has been shown to produce enantiomer-dependent differences in 5-HT₂ receptor efficacy, with (R)- and (S)-enantiomers exhibiting distinct partial-agonist profiles [1]. By extension, the β-methoxy chiral center in this compound class is expected to generate enantiomer-dependent pharmacological profiles, making the availability of resolved enantiomers a key differentiator. The racemate alone cannot resolve whether observed activity originates from one or both enantiomers, potentially confounding dose–response and target-engagement interpretation.

Enantiomer Availability

Supporting evidence

Racemate (CAS 1877051-76-7), (R)-enantiomer (CAS 1270177-65-5), and (S)-enantiomer (CAS 1269956-58-2) all commercially available.

Enables enantiomer-resolved SAR studies and stereochemical attribution of biological effects.

Chiral HPLC or stereospecific synthesis required for resolution.

Evidence Dimension	Availability and differential utility of enantiomerically pure forms
Target Compound Data	Racemate (CAS 1877051-76-7) + (R)-enantiomer (CAS 1270177-65-5) + (S)-enantiomer (CAS 1269956-58-2); all commercially available
Comparator Or Baseline	Non-chiral analogs (e.g., 2-(3-iodophenyl)ethanamine, CAS 93985-45-6) lack this stereochemical dimension entirely
Quantified Difference	Not applicable; qualitative differentiation based on stereochemical complexity and availability of resolved forms
Conditions	Chiral HPLC or stereospecific synthesis required for resolution; commercial availability confirmed via vendor catalogs (Enamine, AKSci)

Why This Matters

The availability of both racemate and individual enantiomers under separate CAS registrations enables researchers to conduct stereochemistry–activity relationship studies and to attribute biological effects to specific stereoisomers, a capability absent in non-chiral analogs.

• [1] Acuña-Castillo C, et al. Differences in potency and efficacy of a series of phenylisopropylamine/phenylethylamine pairs at 5-HT₂A and 5-HT₂C receptors. British Journal of Pharmacology. 2002;136(4):510–519. Demonstrates enantiomer-dependent efficacy differences in phenethylamine class. View Source

Research and Industrial Application Scenarios Best Served by 2-(3-Iodophenyl)-2-methoxyethan-1-amine

Medicinal Chemistry — Late-Stage Diversification via Pd-Catalyzed Cross-Coupling

The meta-iodo substituent enables efficient Suzuki–Miyaura, Sonogashira, and Buchwald–Hartwig couplings at the phenyl ring position without requiring protecting-group manipulation of the primary amine or the β-methoxy group. The weaker C–I bond (BDE ~218 kJ/mol) relative to C–Br (~281 kJ/mol) permits lower catalyst loadings and milder conditions, reducing byproduct formation and simplifying purification. This makes the compound a preferred building block for generating focused libraries of β-methoxy phenethylamine analogs in drug discovery programs targeting CNS receptors or kinase inhibitors [1].

Serotonin Receptor Pharmacology — Meta-Positioned Probe for 5-HT₂ Subtype SAR

Based on published class-level SAR demonstrating that meta-substitution enhances affinity at 5-HT₂ receptors while para-substitution reduces it, 2-(3-iodophenyl)-2-methoxyethan-1-amine is the appropriate isomer for exploring this binding-pocket geometry. Its predicted pKa of 7.81 positions the ionization state for physiologically relevant assay conditions. Researchers can use the compound as a reference ligand for comparing meta- versus para-substituted congener binding profiles in radioligand displacement or functional Ca²⁺ mobilization assays [2].

Stereochemical Probe Development — Enantiomer-Specific Pharmacological Profiling

With the racemate and both (R)- and (S)-enantiomers available under distinct CAS registrations, this compound enables systematic investigation of chirality-dependent pharmacological effects. The β-methoxy group introduces a stereocenter directly adjacent to the amine, a position known to influence receptor activation efficacy in the phenethylamine class. This makes the compound suitable for enantiomer-resolved dose–response studies, chiral metabolomic fate analysis, and the development of stereochemically defined reference standards .

Synthetic Methodology Development — Iodoarene Reactivity Benchmarking

The combination of a free primary amine, a β-methoxy ether, and a meta-iodo substituent in a single small molecule provides a challenging, multifunctional substrate for testing new catalytic cross-coupling methodologies. The presence of the unprotected amine tests catalyst tolerance to coordinating functional groups, while the iodoarene enables direct comparison of oxidative addition rates against bromo- and chloroarene controls under identical conditions [1].

Application

Selection Property

Validation Focus

Pd-Catalyzed Diversification

Iodoarene cross-coupling handle

Oxidative addition efficiency; protecting-group-free substrate scope

5-HT₂ Receptor SAR Studies

Meta-substitution alignment with affinity SAR

Radioligand displacement; functional Ca²⁺ mobilization assay context

Stereochemical Probe Development

Racemate and resolved enantiomers available

Enantiomer-resolved dose–response; chiral metabolomic fate analysis

Synthetic Methodology Benchmarking

Multifunctional substrate with free amine and iodoarene

Catalyst tolerance; oxidative addition rate comparison vs. Br/Cl controls

• [1] Che C, et al. Solution-Phase Parallel Synthesis of a Multisubstituted Cyclic Imidate Library. ACS Combinatorial Science. 2013;15(5):261–267. Demonstrates Suzuki–Miyaura, Sonogashira, and Heck couplings on iodoarene intermediates with free heteroatom functional groups present. View Source
• [2] Nicholson DE, et al. N-Benzyl-5-methoxytryptamines as Potent Serotonin 5-HT₂ Receptor Family Agonists and Comparison with a Series of Phenethylamine Analogues. ACS Chemical Neuroscience. 2015;6(7):1165–1175. DOI: 10.1021/cn500292d. View Source